Cas no 1820608-52-3 (2,2-Dichloro-N-(4-fluoro-2-nitrophenyl)acetamide)

• Product Name: 2,2-Dichloro-N-(4-fluoro-2-nitrophenyl)acetamide
• CAS No: 1820608-52-3
• MF: C₈H₅Cl₂FN₂O₃
• MW: 267.041303396225
• CID: 4618953
• Update Time: 2025-07-19

2,2-Dichloro-N-(4-fluoro-2-nitrophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2,2-Dichloro-N-(4-fluoro-2-nitrophenyl)acetamide
• VXC60852

• Inchi： 1S/C8H5Cl2FN2O3/c9-7(10)8(14)12-5-2-1-4(11)3-6(5)13(15)16/h1-3,7H,(H,12,14)
• InChI Key： OTISPPZRJIBTSR-UHFFFAOYSA-N
• SMILES： ClC(C(NC1C=CC(=CC=1[N+](=O)[O-])F)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 285
• XLogP3: 2.6
• Topological Polar Surface Area: 74.9

Additional information on 2,2-Dichloro-N-(4-fluoro-2-nitrophenyl)acetamide

Recent Advances in the Study of 2,2-Dichloro-N-(4-fluoro-2-nitrophenyl)acetamide (CAS: 1820608-52-3)

2,2-Dichloro-N-(4-fluoro-2-nitrophenyl)acetamide (CAS: 1820608-52-3) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug discovery, particularly as a precursor or intermediate in the synthesis of novel therapeutic agents. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential industrial applications.

One of the key areas of investigation has been the compound's role in the synthesis of agrochemicals and pharmaceuticals. Researchers have demonstrated that 2,2-Dichloro-N-(4-fluoro-2-nitrophenyl)acetamide can serve as a versatile building block in the development of herbicides and antimicrobial agents. Its unique chemical structure, featuring both chloro and nitro functional groups, allows for diverse reactivity, making it a valuable candidate for further derivatization.

In a recent study published in the Journal of Medicinal Chemistry, scientists explored the compound's potential as an inhibitor of bacterial enzymes. The study revealed that derivatives of 2,2-Dichloro-N-(4-fluoro-2-nitrophenyl)acetamide exhibited moderate to strong inhibitory effects against key bacterial targets, suggesting its utility in addressing antibiotic resistance. The findings underscore the importance of this compound in the ongoing search for new antimicrobial therapies.

Another significant development involves the use of 2,2-Dichloro-N-(4-fluoro-2-nitrophenyl)acetamide in the synthesis of fluorinated compounds. Fluorination is a critical strategy in modern drug design, as it often enhances the metabolic stability and bioavailability of pharmaceutical agents. Researchers have successfully incorporated this compound into the synthesis of fluorinated analogs with improved pharmacokinetic properties, paving the way for future drug candidates.

Despite these promising advancements, challenges remain in optimizing the synthesis and scalability of 2,2-Dichloro-N-(4-fluoro-2-nitrophenyl)acetamide. Recent efforts have focused on developing more efficient and environmentally friendly synthetic routes, with some studies reporting improved yields and reduced waste generation. These innovations are crucial for the compound's potential industrial adoption.

In conclusion, 2,2-Dichloro-N-(4-fluoro-2-nitrophenyl)acetamide (CAS: 1820608-52-3) continues to be a compound of great interest in chemical and pharmaceutical research. Its versatility as a synthetic intermediate and its potential biological activities make it a valuable subject for further investigation. Future studies are expected to explore its applications in more detail, particularly in the context of drug discovery and agrochemical development.